Cas no 1234014-34-6 (6-bromo-N4-methylpyridine-3,4-diamine)

• Product Name: 6-bromo-N4-methylpyridine-3,4-diamine
• CAS No: 1234014-34-6
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 2136073
• Update Time: 2023-11-19

6-bromo-N4-methylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-N4-methylpyridine-3,4-diamine
• MNAFCHNZEMIAPI-UHFFFAOYSA-N
• 3,4-Pyridinediamine,6-bromo-N4-methyl-
• 3,4-Pyridinediamine, 6-bromo-N4-methyl-
• CID 86661976
• 6-Bromo-N4-methyl-pyridine-3,4-diamine

• Inchi： 1S/C6H8BrN3/c1-9-5-2-6(7)10-3-4(5)8/h2-3H,8H2,1H3,(H,9,10)
• InChI Key： MNAFCHNZEMIAPI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=N1)N)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Topological Polar Surface Area: 50.9

Experimental Properties

• Density: 1.675±0.06 g/cm3(Predicted)
• Boiling Point: 351.5±42.0 °C(Predicted)
• pka: 6.04±0.18(Predicted)